Cas no 1806332-88-6 (Methyl 2,5-dimethyl-4-fluorobenzoate)

• Product Name: Methyl 2,5-dimethyl-4-fluorobenzoate
• CAS No: 1806332-88-6
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4951093
• PubChem ID: 123281431
• Update Time: 2025-09-22

Methyl 2,5-dimethyl-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dimethyl-4-fluorobenzoate
• SCHEMBL20470613
• E93875
• Methyl 4-fluoro-2,5-dimethylbenzoate
• MFCD28794299
• 1806332-88-6

• Inchi： 1S/C10H11FO2/c1-6-5-9(11)7(2)4-8(6)10(12)13-3/h4-5H,1-3H3
• InChI Key： PMACGWQVSUQHTO-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C(=O)OC)C=C1C

Computed Properties

• Exact Mass: 182.07430775g/mol
• Monoisotopic Mass: 182.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3